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Compound of Interest

Compound Name: 1-Methoxyisoquinolin-6-amine

CAS No.: 347146-47-8

Cat. No.: B1322626

Get Quote

Notice of Limited Data Availability

Despite a comprehensive search of scientific databases and literature, there is currently no

publicly available information regarding the biological activity, experimental protocols, or

associated signaling pathways for the specific compound 1-Methoxyisoquinolin-6-amine. The

information presented in this guide is based on the analysis of structurally related isoquinoline

and tetrahydroisoquinoline derivatives. The biological activities described herein are for

comparative and informational purposes only and should not be directly attributed to 1-
Methoxyisoquinolin-6-amine. Further experimental investigation is required to determine the

specific biological profile of the target compound.

Introduction to the Isoquinoline Scaffold
Isoquinoline and its derivatives are a large and diverse class of nitrogen-containing heterocyclic

compounds. This structural motif is a key component in numerous naturally occurring alkaloids

and synthetic molecules with a broad spectrum of biological activities.[1] The pharmacological

properties of isoquinolines are highly dependent on the nature and position of substituents on
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the isoquinoline core.[1] Documented activities for this class of compounds include antitumor,

antimalarial, antibacterial, and neuroprotective effects.[1]

Potential Biological Activities Based on Structural
Analogs
While no direct data exists for 1-Methoxyisoquinolin-6-amine, we can infer potential areas of

biological activity by examining related compounds.

Neuroprotective and Monoamine Oxidase (MAO)
Inhibition Potential
A related compound, 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), has demonstrated

significant neuroprotective properties.[2][3] The proposed mechanisms for this neuroprotection

include the inhibition of monoamine oxidase (MAO), an enzyme involved in the degradation of

neurotransmitters, and the scavenging of free radicals.[2][3] Given the structural similarity, it is

plausible that 1-Methoxyisoquinolin-6-amine could be investigated for similar neuroactive

properties.

Anticancer Potential
The isoquinoline scaffold is a recognized pharmacophore in the design of anticancer agents.[4]

Various derivatives have shown cytotoxic and antitumoral effects through diverse mechanisms

of action.[4] The specific substitution pattern of 1-Methoxyisoquinolin-6-amine would be a

critical determinant of any potential anticancer activity.

Rho Kinase (ROCK) Inhibition
Substituted isoquinolin-1-amines have been investigated as inhibitors of Rho kinase (ROCK), a

target implicated in cardiovascular diseases.[5] Although the target compound is an isoquinolin-

6-amine, this suggests that the broader class of aminoisoquinolines can interact with kinase

targets.

Postulated Experimental Protocols
Should 1-Methoxyisoquinolin-6-amine be synthesized, the following experimental protocols,

based on methodologies used for analogous compounds, could be employed to assess its
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biological activity.

Synthesis and Purification
The synthesis of substituted isoquinolines can be achieved through various established

chemical routes, such as the Bischler-Napieralski or Pictet-Spengler reactions, followed by

appropriate functional group manipulations to introduce the methoxy and amino groups at the

desired positions.[6] Purification would typically involve column chromatography and

recrystallization, with characterization by NMR, mass spectrometry, and elemental analysis.

In Vitro Biological Assays
Enzyme Inhibition Assays: To evaluate potential MAO or ROCK inhibition, commercially

available enzyme inhibition assay kits would be utilized. These assays typically measure the

activity of the enzyme in the presence of varying concentrations of the test compound to

determine the half-maximal inhibitory concentration (IC50).

Cell Viability Assays: To assess anticancer potential, a panel of cancer cell lines would be

treated with 1-Methoxyisoquinolin-6-amine. Cell viability would be measured using assays

such as the MTT or CellTiter-Glo assay to determine the half-maximal effective concentration

(EC50).

Antiplasmodial Assays: Based on the activity of related quinoline compounds, in vitro activity

against erythrocytic stages of Plasmodium falciparum could be determined using a [3H]-

hypoxanthine incorporation assay.[7]

Potential Signaling Pathway Involvement
Based on the activities of related compounds, 1-Methoxyisoquinolin-6-amine could

potentially interact with the following signaling pathways:

Monoaminergic Neurotransmission
If 1-Methoxyisoquinolin-6-amine acts as a MAO inhibitor, it would directly impact

monoaminergic neurotransmission by increasing the synaptic levels of neurotransmitters such

as dopamine, serotonin, and norepinephrine.
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Caption: Hypothetical MAO Inhibition Pathway.

RhoA/ROCK Signaling Pathway
Should the compound exhibit ROCK inhibitory activity, it would interfere with the RhoA/ROCK

signaling pathway, which is involved in regulating cell shape, motility, and contraction.
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Caption: Hypothetical ROCK Inhibition Pathway.

Conclusion and Future Directions
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While the isoquinoline scaffold holds significant promise in drug discovery, the specific

biological activities of 1-Methoxyisoquinolin-6-amine remain undetermined. The synthesis of

this compound is a necessary first step, which would be followed by a comprehensive in vitro

screening campaign to elucidate its pharmacological profile. Based on the activities of

structurally related molecules, initial investigations could focus on its potential as a

neuroprotective agent, an anticancer compound, or a kinase inhibitor. Any confirmed activity

would then warrant further investigation into its mechanism of action and the specific signaling

pathways involved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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